Ethyl 2-(3-amino-4-chlorophenyl)acetate

• IUPAC Name: ethyl 2-(3-amino-4-chlorophenyl)acetate
• InChI: InChI=1S/C10H12ClNO2/c1-2-14-10(13)6-7-3-4-8(11)9(12)5-7/h3-5H,2,6,12H2,1H3
• InChI Key: GTXCCOLDXGKGPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)Cl)N
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

Ethyl 2-(3-amino-4-chlorophenyl)acetate, also known as ethyl 2-(4-chloro-3-nitrophenyl)acetate or simply ethyl 4-chloro-3-nitrophenylacetate, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Crystal Structure and Computational Studies

The molecular structure of a derivative of Ethyl 2-(3-amino-4-chlorophenyl)acetate was analyzed through X-ray diffraction, NMR, FT-IR, and FT-Raman spectra. This study provided detailed insights into the compound's crystal structure and theoretical computations, offering a foundation for further chemical and physical property investigations (Prasanth et al., 2015).

Synthesis and Antimicrobial Activity

Research on derivatives of this compound has led to the development of new compounds with potential antimicrobial properties. These studies include the synthesis of new quinazolines as antimicrobial agents, showcasing their effectiveness against various bacterial and fungal strains (Desai et al., 2007).

Corrosion Inhibition

Studies have explored the application of derivatives in the field of corrosion inhibition, particularly for copper in acidic environments. Quantum chemical calculations based on DFT methods were performed to understand the relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).

Synthesis and Structural Analysis

Research has also focused on synthesizing and structurally analyzing derivatives, contributing to the understanding of their properties and potential applications in various scientific fields. For example, the synthesis of 4-Amino-3-(ethyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole and related compounds was reported, along with their characterization through X-ray diffraction and spectroscopic techniques (Şahin et al., 2014).

Catalysis and Chemical Synthesis

This compound derivatives have been used in catalytic processes and chemical synthesis, demonstrating their versatility in organic synthesis. For instance, ionic liquid catalysts facilitated the synthesis of trisubstituted imidazoles, highlighting the advantages of using such catalysts for efficient and environmentally friendly synthesis (Zang et al., 2010).

Mechanism of Action

Mode of Action

It is known that similar compounds can interact with their targets through various mechanisms, such as electrophilic substitution . The compound may bind to its target, causing conformational changes that affect the target’s function .

Biochemical Pathways

Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect multiple biochemical pathways and have downstream effects on various cellular processes .

Pharmacokinetics

Similar compounds are known to have various pharmacokinetic properties that can impact their bioavailability

Result of Action

Similar compounds have been found to have various biological activities, suggesting that this compound may have multiple effects at the molecular and cellular levels .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 2-(3-amino-4-chlorophenyl)acetate. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets .